1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

• IUPAC Name: (3,4-dimethoxyphenyl)-[4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C23H25N3O4/c1-28-19-9-8-18(15-20(19)29-2)23(27)26-12-10-16(11-13-26)14-21-24-22(25-30-21)17-6-4-3-5-7-17/h3-9,15-16H,10-14H2,1-2H3
• InChI Key: GAIZIQJZAYIOFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)CC3=NC(=NO3)C4=CC=CC=C4)OC
• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol

Description

1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine, or 1-DMP, is an organic compound that has been extensively studied for its potential applications in both scientific research and industrial processes. This compound has unique properties that make it attractive for use in various applications, including its ability to serve as an intermediate in a variety of synthetic pathways. In addition, 1-DMP has been found to exhibit a number of biochemical and physiological effects when applied to various systems, making it a potentially valuable tool in the study of biochemistry and physiology.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Spiro Compounds : Research has explored the synthesis of compounds like 1'-methyl-3-phenylspiro[isobenzofuran-1(3H),4'-piperidine], which shares structural similarities with 1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine. These compounds show potential as central nervous system agents, particularly in activities like inhibition of tetrabenazine-induced ptosis (Bauer et al., 1976).
• Antimicrobial and Anti-Proliferative Activities : Compounds featuring 1,3,4-oxadiazole and piperidine, similar to the one , have been synthesized and evaluated for their antimicrobial and anti-proliferative activities. These activities are relevant in the context of pathogenic bacteria and cancer cell lines, indicating potential therapeutic applications in these areas (Al-Wahaibi et al., 2021).

Synthesis and Characterization

• Characterization of Derivatives : The process of synthesizing and characterizing derivatives of piperidine and 1,2,4-oxadiazol is significant in understanding the chemical properties and potential applications of these compounds. This involves various spectroscopic techniques and structural elucidation, which are essential for determining their suitability for different scientific applications (Sanjeevarayappa et al., 2015).

Anticancer Properties

• Evaluation as Anticancer Agents : Compounds with a structure similar to 1-(3,4-Dimethoxybenzoyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]piperidine have been evaluated for their potential as anticancer agents. This involves synthesizing hybrids of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole and testing their efficacy against various cancer cell lines, which could pave the way for new therapeutic approaches (Rehman et al., 2018).

Antimicrobial Activity

• Synthesis and Antimicrobial Activities : Research has also focused on synthesizing and evaluating the antimicrobial properties of novel compounds derived from piperidine and 1,3,4-oxadiazole. These studies contribute to the understanding of the potential use of such compounds in combating various microbial infections (Jadhav et al., 2017).